Cas no 888419-36-1 (N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide)

• Product Name: N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide
• CAS No: 888419-36-1
• MF: C₁₉H₁₇N₅O₅S
• MW: 427.433782339096
• CID: 5983127
• PubChem ID: 86261569
• Update Time: 2025-10-20

N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide
• N-[6-amino-2-[(4-nitrophenyl)methylsulfanyl]-4-oxo-1H-pyrimidin-5-yl]-4-methoxybenzamide
• AB00676814-01
• N-[4-amino-2-[(4-nitrophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]-4-methoxybenzamide
• F1880-0706
• AKOS024616716
• N-(4-amino-2-((4-nitrobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide
• 888419-36-1

• Inchi： 1S/C19H17N5O5S/c1-29-14-8-4-12(5-9-14)17(25)21-15-16(20)22-19(23-18(15)26)30-10-11-2-6-13(7-3-11)24(27)28/h2-9H,10H2,1H3,(H,21,25)(H3,20,22,23,26)
• InChI Key： ZQYNPPGABINLSW-UHFFFAOYSA-N
• SMILES： C(NC1=C(N)NC(SCC2=CC=C([N+]([O-])=O)C=C2)=NC1=O)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 427.09503983g/mol
• Monoisotopic Mass: 427.09503983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 177Ų

Additional information on N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

Comprehensive Analysis of N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide (CAS No. 888419-36-1)

N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide (CAS 888419-36-1) is a specialized organic compound with a complex molecular structure, featuring a pyrimidine core modified with 4-methoxybenzamide and 4-nitrophenyl groups. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications in enzyme inhibition and targeted drug design. Researchers are particularly interested in its sulfanyl and nitrophenyl functional groups, which contribute to its unique reactivity and binding properties.

In recent years, the demand for highly functionalized heterocyclic compounds like CAS 888419-36-1 has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound’s structural motifs align with trends in kinase inhibitor development, a hot topic in oncology research. Its dihydropyrimidinone scaffold is analogous to clinically validated pharmacophores, making it a candidate for structure-activity relationship (SAR) studies. Laboratories focusing on fragment-based drug discovery often explore such derivatives to optimize bioavailability and selectivity.

The synthesis of N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide typically involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for purity validation, a common concern among researchers sourcing this compound. Suppliers emphasizing ≥95% purity and detailed spectroscopic data are preferred in procurement queries, reflecting the industry’s emphasis on reproducibility.

From an SEO perspective, queries such as "CAS 888419-36-1 supplier", "pyrimidine-based drug intermediates", and "nitrophenyl derivatives in drug discovery" highlight user intent around sourcing and applications. Environmental and green chemistry considerations also influence discussions, with researchers seeking solvent-free synthesis methods for similar compounds. Regulatory compliance, particularly REACH and GMP standards, is another frequent search theme tied to this compound’s commercial availability.

Ongoing studies explore the electrochemical properties of CAS 888419-36-1, leveraging its nitro group for redox applications. This aligns with broader interests in bioelectronic materials and sensor development. Meanwhile, computational chemists utilize molecular docking simulations to predict its interactions with biological targets, addressing popular questions about in silico drug design workflows. Such interdisciplinary relevance ensures sustained academic and industrial interest in this compound.

In summary, N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide exemplifies the convergence of medicinal chemistry and materials science. Its versatility underscores why it remains a subject of patents, journal publications, and supplier catalogs. Future directions may include nanocarrier functionalization or photodynamic therapy adaptations, further expanding its utility.